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Compound of Interest

Undecaprenyl-mpda
Compound Name:

monophosphate
Cat. No.: B15551582

Get Quote

\ J

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of specialized chemical reagents is paramount. This guide provides essential,
step-by-step procedures for the proper disposal of Undecaprenyl-MPDA monophosphate,
ensuring laboratory safety and regulatory compliance.

I. Chemical and Physical Properties

A clear understanding of the substance's properties is the first step toward safe handling.
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Property Value

Molecular Formula C55H9104P[1][2]

Molecular Weight 847.28 g/mol [1][2]

Physical State Solid, typically supplied in solution[1][2]
Purity >95%[1][3]

Storage Freezer[1][3]

Undecaprenyl phosphate, Pren C55-MPDA,

Synonyms
Pren 11-P[1][3][4]

CAS Number 72983-15-4[1][2]

Il. Health Hazard Information

Undecaprenyl-MPDA monophosphate is classified as a hazardous substance with the
following potential health effects:

Acute Toxicity: The substance is acutely toxic and can cause immediate mild poisoning after
ingestion.[5] Symptoms such as stomach pain, nausea, vomiting, lethargy, and visual
disturbances may appear 6-24 hours after ingestion.[5]

Inhalation Hazard: Inhalation of fumes may lead to malaise, nausea, vomiting, blurred vision,
and lethargy, potentially progressing to unconsciousness with large quantities.[5]

Skin Contact: The substance can be absorbed through the skin, leading to symptoms similar
to those of inhalation.[5] It is also classified as a skin irritant.[5]

Eye Contact: It can cause eye irritation.[5]

Chronic Effects: The substance is suspected of causing cancer and damaging the unborn
child.[5] Prolonged or repeated inhalation of high concentrations of vapors may cause
permanent damage to the nervous system.[5]

lll. Personal Protective Equipment (PPE)
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To mitigate the risks associated with handling Undecaprenyl-MPDA monophosphate, the
following personal protective equipment is mandatory:

e Hand Protection: Wear suitable protective gloves.[6]
» Eye Protection: Wear eye protection.[6]

o Respiratory Protection: Use in a well-ventilated area. For operations where inhalation of
vapors is possible, a suitable respirator should be worn.

o Skin Protection: Wear appropriate protective clothing to prevent skin contact.

IV. Spill Management Protocol

In the event of a spill, immediate and appropriate action is crucial to prevent exposure and
environmental contamination.

e Ensure Ventilation: Work in a well-ventilated area.[5]

o Eliminate Ignition Sources: Switch off all equipment with exposed flames, glowing elements,
or other heat sources.[5]

o Restrict Access: Keep unauthorized and unprotected personnel at a safe distance.[5]
e Containment and Cleanup:

o Small Spills: Wipe up with a cloth or similar absorbent material. Subsequently, flush the
spill area with water.[5]

o Large Spills: Cover the spill with sand or earth first to contain it. Then, collect the material
for disposal.[5]

o Decontamination: After the spill has been thoroughly removed, clean all contaminated
surfaces with water.[5]

o Waste Disposal: All collected spill material must be disposed of as hazardous waste in
accordance with local regulations.[5]
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V. Step-by-Step Disposal Procedure

The proper disposal of Undecaprenyl-MPDA monophosphate and its containers is critical to
ensure safety and environmental protection.

o Characterize as Hazardous Waste: Both the product itself and any packaging that is not
completely empty are to be treated as hazardous waste.[5]

o Container Management:

o Non-empty Containers: Handle as hazardous waste.[5] These containers may retain
dangerous residues.[5]

o Empty Containers: Completely empty and rinsed packaging may be recycled where
facilities permit.[5]

o Collection and Storage:

o Collect residual, old, or contaminated product in a designated, properly labeled hazardous
waste container.

o Store the waste in a cool, dry, and well-ventilated area, preferably in a locked location
designated for toxic substances.[5]

e Engage a Licensed Waste Disposal Service: Contact a licensed hazardous waste
management facility for the final disposal of the collected material.[5] Adhere to all local,
state, and federal regulations for hazardous waste disposal.[5]

e Avoid Sewer Disposal: Do not discharge the substance into the sewer system.[5]

VI. Disposal Process Flowchart

The following diagram outlines the decision-making process for the proper disposal of
Undecaprenyl-MPDA monophosphate.
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Start: Disposal of
Undecaprenyl-MPDA Monophosphate

Product or Container for Disposal?

Container

Is the container completely empty and rinsed? Product
lYes
Treat as Hazardous Waste

Recycle container according
to local regulations

Collect in a designated,
labeled hazardous waste container

Store in a cool, dry, secure area

Contact licensed hazardous
waste disposal service

End of Disposal Process

Click to download full resolution via product page

Caption: Disposal decision workflow for Undecaprenyl-MPDA Monophosphate.

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b15551582/docs?utm_src=pdf-body-img#safe-disposal-of-undecaprenyl-mpda-monophosphate-a-procedural-guide
https://www.benchchem.com/product/b15551582/docs?utm_src=pdf-body#safe-disposal-of-undecaprenyl-mpda-monophosphate-a-procedural-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15551582?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15551582?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

